Cas no 731011-90-8 (2-chloro-N-(2,3,4-trifluorophenyl)propanamide)

• Product Name: 2-chloro-N-(2,3,4-trifluorophenyl)propanamide
• CAS No: 731011-90-8
• MF: C₉H₇ClF₃NO
• MW: 237.60619187355
• CID: 3106650
• PubChem ID: 3272609
• Update Time: 2025-05-21

2-chloro-N-(2,3,4-trifluorophenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-(2,3,4-trifluorophenyl)propanamide
• AKOS017269037
• 731011-90-8
• EN300-08445
• G38526
• CS-0221143
• Z56949560
• AKOS000198874

• Inchi： 1S/C9H7ClF3NO/c1-4(10)9(15)14-6-3-2-5(11)7(12)8(6)13/h2-4H,1H3,(H,14,15)
• InChI Key： ZDXFSIFUFRWIQZ-UHFFFAOYSA-N
• SMILES： ClC(C)C(NC1C=CC(=C(C=1F)F)F)=O

Computed Properties

• Exact Mass: 237.0168260Da
• Monoisotopic Mass: 237.0168260Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 29.1Ų

2-chloro-N-(2,3,4-trifluorophenyl)propanamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 2-chloro-N-(2,3,4-trifluorophenyl)propanamide

Introduction to 2-chloro-N-(2,3,4-trifluorophenyl)propanamide (CAS No 731011-90-8)

2-chloro-N-(2,3,4-trifluorophenyl)propanamide is a chemical compound with the CAS registry number 731011-90-8. This compound is a derivative of propanamide, featuring a chloro group and a trifluorophenyl substituent. The molecule's structure is characterized by a central propionamide group (CH₂CH₂CONH-) attached to a phenyl ring that is substituted with three fluorine atoms at the 2, 3, and 4 positions and a chlorine atom at the 2 position. This unique combination of substituents imparts specific chemical and physical properties to the compound.

The synthesis of 2-chloro-N-(2,3,4-trifluorophenyl)propanamide involves several steps, including the preparation of the trifluorophenyl chloride intermediate and subsequent nucleophilic substitution reactions. Recent advancements in synthetic chemistry have enabled more efficient and selective methods for constructing such complex molecules. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields and purity levels.

One of the most notable applications of 731011-90-8 is in the field of pharmaceutical research. The compound has been investigated as a potential lead molecule for drug development due to its ability to modulate specific biological targets. For example, studies have shown that 2-chloro-N-(2,3,4-trifluorophenyl)propanamide exhibits inhibitory activity against certain enzymes involved in metabolic pathways. These findings suggest that the compound could be further developed into therapeutics for conditions such as metabolic disorders or inflammatory diseases.

In addition to its pharmaceutical applications, 731011-90-8 has also been studied for its potential use in agrochemicals. The compound's ability to interact with various receptors makes it a candidate for developing pesticides or herbicides with improved efficacy and reduced environmental impact. Recent research has focused on optimizing the compound's bioavailability and stability under field conditions to enhance its practical applications.

The physical properties of 731011-90-8 are well-documented, including its melting point, boiling point, solubility in various solvents, and spectroscopic data (e.g., IR and NMR). These properties are essential for understanding the compound's behavior in different chemical environments and for ensuring safe handling during synthesis and application.

From an environmental perspective, the degradation pathways of 7310-90-8 have been studied to assess its potential impact on ecosystems. Research indicates that the compound undergoes biodegradation under aerobic conditions, with microbial communities playing a significant role in breaking down the molecule into less complex compounds. This information is crucial for evaluating the environmental safety of using this compound in industrial or agricultural settings.

Recent advancements in computational chemistry have also contributed to our understanding of 7310-90-8's molecular interactions. By employing molecular docking studies and quantum mechanical calculations, scientists have gained insights into how the compound binds to target proteins and what structural features contribute to its activity. These computational approaches complement experimental studies and provide valuable guidance for further optimization of the compound.

In summary, 7310-90-8, or 2-chloro-N-(2,3,4-trifluorophenyl)propanamide, is a versatile chemical compound with promising applications in pharmaceuticals and agrochemicals. Its unique structure enables it to interact with various biological targets, making it a valuable tool for researchers across multiple disciplines. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in both academic research and industrial applications.